Cas no 1214334-67-4 (5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine)

• Product Name: 5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine
• CAS No: 1214334-67-4
• MF: C₁₀H₆FN₃O₂
• MW: 219.171945095062
• CID: 4925586
• Update Time: 2025-06-08

5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-nitro-2-(pyridin-3-yl)pyridine
• 5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H6FN3O2/c11-8-4-9(14(15)16)10(13-6-8)7-2-1-3-12-5-7/h1-6H
• InChI Key： UYJPFYYMZNSOTH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)[N+](=O)[O-])C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6

Additional information on 5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine

Comprehensive Overview of 5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine (CAS No. 1214334-67-4)

5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine (CAS No. 1214334-67-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative features a unique molecular structure combining a fluorine atom and a pyridinyl group, making it a valuable intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, especially given the growing demand for novel small-molecule therapeutics.

The compound's CAS number 1214334-67-4 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research due to their potential in targeted cancer therapies. The presence of both fluoro and nitro functional groups enhances its reactivity, enabling diverse cross-coupling reactions—a subject frequently searched in AI-driven chemistry platforms like Reaxys or SciFinder.

From a synthetic chemistry perspective, 5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine exemplifies modern trends in fragment-based drug design. Its pyridine core is a common pharmacophore in FDA-approved drugs, aligning with industry interest in scaffold hopping strategies. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are essential for quality control, addressing frequent queries about compound characterization methods in peer-reviewed literature.

Environmental and regulatory considerations are increasingly shaping discussions around such compounds. While 1214334-67-4 isn’t classified as hazardous, its nitroaromatic moiety prompts studies on biodegradation pathways—a trending topic in green chemistry forums. Suppliers often highlight compliance with REACH regulations, responding to search trends emphasizing sustainable chemical sourcing.

In material science, this compound’s electron-deficient aromatic system makes it a candidate for organic electronic materials, coinciding with rising searches for OLED precursors. Patent analyses reveal its utility in photovoltaic applications, reflecting broader interest in renewable energy technologies. The compound’s crystallographic data (often queried in Cambridge Structural Database searches) further supports its use in molecular engineering projects.

For researchers exploring structure-activity relationships (SAR), 5-Fluoro-3-nitro-2-(pyridin-3-yl)pyridine offers modularity for medicinal chemistry optimization. Its logP values and hydrogen-bonding capacity—frequent keywords in ADMET prediction tools—are critical for bioavailability enhancement strategies. Recent preprint platforms like ChemRxiv show growing interest in its metabolic stability profiles.

The compound’s nomenclature itself reflects IUPAC’s systematic approach, addressing common search questions about chemical naming conventions. Its pyridine-pyridine linkage also intersects with popular queries about axisymmetric heterocycles in computational chemistry. As AI-assisted retrosynthesis tools gain traction (e.g., IBM RXN), such structurally complex yet synthetically tractable molecules are becoming focal points for automated reaction prediction studies.